2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide

• IUPAC Name: 2-[(2,4-dichlorophenyl)methylsulfanyl]-N-(3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C15H13Cl2NO2S/c16-11-5-4-10(14(17)6-11)8-21-9-15(20)18-12-2-1-3-13(19)7-12/h1-7,19H,8-9H2,(H,18,20)
• InChI Key: MQVLCEJBGKQWNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)NC(=O)CSCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2S
• Molecular Weight: 342.2 g/mol

Description

2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide, also known as DTTA, is a chemical compound that has been synthesized for scientific research purposes. It has been found to have potential therapeutic applications due to its unique biochemical and physiological effects.

Mechanism of Action

2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide exerts its biological effects through multiple mechanisms of action. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide also has antioxidant properties, which may protect cells from oxidative damage. Additionally, 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and yield. 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide is also stable under normal laboratory conditions. However, 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has limitations for lab experiments. It is not water-soluble, which may limit its use in certain experiments. Additionally, 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide may have potential toxicity, which requires careful handling and evaluation.

Future Directions

There are several future directions for research on 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide. One area of interest is the development of 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide-based drug delivery systems for the treatment of neurological disorders. Another area of interest is the investigation of 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide as a potential anti-cancer agent. Additionally, further studies are needed to fully understand the mechanism of action and potential toxicity of 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide.

Synthesis Methods

2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide can be synthesized using a two-step process. First, 2,4-dichlorobenzyl chloride is reacted with thioacetic acid to form 2-(2,4-dichlorobenzylthio)acetic acid. This intermediate product is then reacted with 3-hydroxyaniline to form 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide. The synthesis process has been optimized to yield high purity and high yield of 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide.

Scientific Research Applications

2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has been studied for its potential therapeutic applications in various scientific research areas. It has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. 2-[(2,4-dichlorobenzyl)thio]-N-(3-hydroxyphenyl)acetamide has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.